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Compound of Interest

Compound Name: RS 23597-190

Cat. No.: B1662257

For laboratory personnel engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe work environment and
maintaining regulatory compliance. This document provides essential logistical and safety
information for the operational handling and disposal of RS 23597-190, a high-affinity and
selective 5-HT4 receptor antagonist.

Physical and Chemical Properties

A summary of the key quantitative data for RS 23597-190 hydrochloride is presented below.
This information is critical for the safe handling and storage of the compound.

Property Value Source
Molecular Weight 363.28 g/mol

Chemical Formula C16H23CIN203 - HCI

CAS Number 149719-06-2 [1]
Solubility Soluble to 100 mM in water

Storage Temperature Room Temperature

Appearance Solid

Purity 99.06%
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Proper Disposal Procedures

While a specific, detailed disposal protocol for RS 23597-190 is not publicly available, the
following step-by-step guidance is based on general best practices for the disposal of
laboratory chemical waste in accordance with guidelines from the Environmental Protection
Agency (EPA) and standard laboratory safety protocols.[2][3][4][5][6]

Step 1: Waste ldentification and Classification
« |dentify RS 23597-190 waste as a hazardous chemical waste.

¢ Do not mix with other waste streams unless compatibility is confirmed to avoid dangerous
reactions.

Step 2: Containerization

o Use a designated, leak-proof, and compatible waste container. Glass bottles are generally
suitable for solid chemical waste.

e The container must be in good condition with a secure lid.

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "RS
23597-190 hydrochloride". Include the date of accumulation.

Step 3: Storage

» Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

e Secondary containment should be used to prevent spills.
Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

» Provide the waste manifest or any required documentation to the disposal service.
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» Never dispose of RS 23597-190 down the drain or in the regular trash.[3][4]

Step 5: Decontamination of Empty Containers

o Empty containers that held RS 23597-190 should be triple-rinsed with a suitable solvent.
e The rinsate must be collected and disposed of as hazardous waste.

 After triple-rinsing, the container can be disposed of as regular laboratory glassware, with the
label defaced.

Experimental Protocols

No specific experimental protocols for the disposal of RS 23597-190 were found in the
searched literature. The disposal procedure provided is a standard best-practice protocol for
chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of RS 23597-190.
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Caption: Logical workflow for the proper disposal of RS 23597-190.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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